2-(Bis(3,5-di-tert-butylphenyl)phosphino)-N-((S)-(6-methoxyquinolin-4-yl)((1S,2S,4S,5R)-5-vinylquinuclidin-2-yl)methyl)benzamide

• Molecular Formula: C55H70N3O2P
• Molecular Weight: 836.1 g/mol
• IUPAC Name: 2-bis(3,5-ditert-butylphenyl)phosphanyl-N-[(S)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methyl]benzamide
• InChI: InChI=1S/C55H70N3O2P/c1-15-35-34-58-25-23-36(35)26-48(58)50(44-22-24-56-47-21-20-41(60-14)33-46(44)47)57-51(59)45-18-16-17-19-49(45)61(42-29-37(52(2,3)4)27-38(30-42)53(5,6)7)43-31-39(54(8,9)10)28-40(32-43)55(11,12)13/h15-22,24,27-33,35-36,48,50H,1,23,25-26,34H2,2-14H3,(H,57,59)/t35-,36-,48-,50-/m0/s1
• InChI Key: QZNIOMHCGNGSDF-SLIGCHRNSA-N
• Isomeric SMILES: CC(C)(C)C1=CC(=CC(=C1)P(C2=CC=CC=C2C(=O)N[C@H]([C@@H]3C[C@@H]4CCN3C[C@@H]4C=C)C5=C6C=C(C=CC6=NC=C5)OC)C7=CC(=CC(=C7)C(C)(C)C)C(C)(C)C)C(C)(C)C
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)P(C2=CC=CC=C2C(=O)NC(C3CC4CCN3CC4C=C)C5=C6C=C(C=CC6=NC=C5)OC)C7=CC(=CC(=C7)C(C)(C)C)C(C)(C)C)C(C)(C)C

Description

2-(Bis(3,5-di-tert-butylphenyl)phosphino)-N-((S)-(6-methoxyquinolin-4-yl)((1S,2S,4S,5R)-5-vinylquinuclidin-2-yl)methyl)benzamide is a structurally complex organophosphorus compound featuring a bis(3,5-di-tert-butylphenyl)phosphino group, a 6-methoxyquinoline moiety, and a vinyl-substituted quinuclidine backbone (Figure 1). The tert-butyl groups on the phosphine ligand confer significant steric bulk and electron-donating properties, which are critical for applications in asymmetric catalysis or coordination chemistry.

Figure 1: Structure of 2-(Bis(3,5-di-tert-butylphenyl)phosphino)-N-((S)-(6-methoxyquinolin-4-yl)((1S,2S,4S,5R)-5-vinylquinuclidin-2-yl)methyl)benzamide.

Biological Activity

2-(Bis(3,5-di-tert-butylphenyl)phosphino)-N-((S)-(6-methoxyquinolin-4-yl)((1S,2S,4S,5R)-5-vinylquinuclidin-2-yl)methyl)benzamide, commonly referred to as compound Y225695, is a complex organic compound with potential biological applications. Its structure includes a phosphine moiety and a quinoline derivative, which may contribute to its biological activity. This article reviews the biological properties of this compound based on available literature and research findings.

• IUPAC Name : 2-(bis(3,5-di-tert-butylphenyl)phosphaneyl)-N-((S)-(6-methoxyquinolin-4-yl)((1S,2S,4S,5R)-5-vinylquinuclidin-2-yl)methyl)benzamide
• Molecular Formula : C55H70N3O2P
• Molecular Weight : 836.16 g/mol
• CAS Number : 2389028-68-4
• Purity : 97.00% .

Biological Activity Overview

The biological activities of this compound have not been extensively documented in the literature. However, related compounds with similar structural features have shown various bioactivities such as:

• Antioxidant Activity : Compounds containing di-tert-butylphenol derivatives are known for their antioxidant properties. They can scavenge free radicals and reduce oxidative stress in cells .
• Anti-inflammatory Effects : Some analogs exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes like COX .
• Cytotoxicity : Certain phosphine derivatives have demonstrated cytotoxic effects against various cancer cell lines, indicating potential use in cancer therapy .

Antioxidant and Anti-inflammatory Activities

A study examining the antioxidant properties of similar di-tert-butylphenol compounds found that they effectively reduced oxidative stress markers in cellular models. The compounds inhibited the expression of inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cell lines .

Compound	Concentration	Effect
2,4-DTBP	50 µg/mL	Inhibition of TNF-alpha production
BHT	10 µM	Reduced oxidative stress markers

Cytotoxicity Studies

Research on related phosphine compounds has shown significant cytotoxic effects against human cancer cell lines such as HeLa and MCF-7. The IC50 values for these compounds ranged from 10 to 50 µg/mL depending on the specific analog tested .

Cell Line	Compound Tested	IC50 (µg/mL)
HeLa	2,4-DTBP	10
MCF-7	BHT	50

The proposed mechanism of action for the biological activity of these compounds includes:

• Free Radical Scavenging : The presence of multiple tert-butyl groups enhances the electron-donating ability of the phenolic structure.
• Inhibition of Enzymes : Phosphine derivatives may inhibit enzymes involved in inflammatory pathways or cancer cell proliferation.

Comparison with Similar Compounds

Key Findings:

Steric Effects : The tert-butyl groups in the target compound increase steric hindrance, which can enhance stability in metal coordination complexes by preventing ligand dissociation. This contrasts with the diphenyl analogue, where reduced bulk may limit catalytic efficiency in sterically demanding reactions.

Solubility and Toxicity : The hydrophobic tert-butyl groups likely reduce aqueous solubility but may mitigate toxicity compared to the diphenyl analogue, which carries a "Harmful" (Xn) hazard designation.

Analytical Comparisons

NMR Spectroscopy

Regions of interest in NMR spectra (e.g., protons near substituents) can highlight structural differences. For example, tert-butyl groups induce upfield shifts in adjacent protons due to shielding effects, whereas diphenylphosphino groups exhibit simpler aromatic splitting patterns. A comparative NMR analysis (as in Figure 6 of ) would likely show distinct chemical shifts in regions corresponding to the phosphino and quinoline moieties.

Similarity Indexing

Using Tanimoto coefficient-based similarity indexing (as in ), the target compound and its diphenyl analogue may show ~60–70% similarity due to shared quinoline and benzamide backbones. Divergence arises from the phosphino substituents, which significantly alter molecular properties like logP and polar surface area.

Mass Spectrometry

Molecular networking () could differentiate these compounds via fragmentation patterns. The tert-butyl groups would produce unique neutral losses (e.g., isobutylene fragments, m/z 56), while the diphenyl analogue might show phenyl-related ions (m/z 77).

Preparation Methods

Starting Materials and Reaction Conditions

The bis(3,5-di-tert-butylphenyl)phosphino group is typically synthesized by phosphination of 3,5-di-tert-butylphenyl derivatives. The key steps involve:

• Synthesis of 3,5-di-tert-butylphenyl precursors, often via alkylation or Mannich-type reactions.
• Introduction of the phosphino group through nucleophilic substitution or metal-catalyzed coupling.

A relevant preparation method for similar bulky phenol derivatives, such as 2,6-di-tert-butylphenol, involves a Mannich reaction with formaldehyde and dimethylamine in methanol or ethanol at 80–90°C, followed by hydrogenation to yield the desired substituted phenol with high purity and yield (up to 98.7%). Although this example is for phenol derivatives, the methodology is adaptable for synthesizing 3,5-di-tert-butylphenyl intermediates.

Phosphination Step

Phosphination is achieved by reacting the aryl precursors with phosphorus reagents such as chlorophosphines or secondary phosphines under inert atmosphere and controlled temperature to avoid oxidation. The bulky tert-butyl groups provide steric protection, enhancing ligand stability.

Synthesis of the Chiral Amide Backbone

Chiral Building Blocks

The chiral backbone includes:

• (S)-(6-methoxyquinolin-4-yl) moiety
• (1S,2S,4S,5R)-5-vinylquinuclidin-2-yl fragment

These are introduced via stereoselective amination and coupling reactions.

Enantioselective Synthesis Techniques

Recent advances in stereoselective synthesis of chiral amines and amides provide relevant methodologies:

• Ureidopeptide-based bifunctional Brønsted base catalysis enables enantioselective nitro-Mannich reactions to form γ-sulfonyl allyl amines with excellent stereocontrol.
• Mannich-type reactions of azaaryl acetate N-oxides with carbamoyl aldimines afford pyridine-based chiral secondary amines with high asymmetric induction.

These methods can be adapted to synthesize the chiral amine intermediates required for the target compound.

Coupling to Form the Amide

The amide bond formation between the phosphino-substituted benzoyl chloride and the chiral amine is typically performed under mild conditions using coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) in the presence of a base like DIPEA (N,N-diisopropylethylamine).

Detailed Preparation Procedure (Hypothetical Consolidation)

Step	Reagents & Conditions	Description	Expected Yield (%)	Notes
1. Synthesis of 3,5-di-tert-butylphenol	Alkylation of phenol derivatives or Mannich reaction with formaldehyde/dimethylamine in MeOH, 80–90°C	Formation of bulky phenol precursor	90–95	Adapted from 2,6-di-tert-butylphenol synthesis
2. Phosphination	Reaction with chlorophosphine under inert atmosphere, low temperature	Introduction of bis(3,5-di-tert-butylphenyl)phosphino group	80–90	Use of dry solvents and inert gas essential
3. Synthesis of chiral amine	Enantioselective nitro-Mannich or Mannich-type reactions catalyzed by ureidopeptide Brønsted base	Formation of (S)-(6-methoxyquinolin-4-yl)((1S,2S,4S,5R)-5-vinylquinuclidin-2-yl)methylamine	70–85	High stereoselectivity achieved
4. Amide coupling	Reaction of phosphino-substituted benzoyl chloride with chiral amine using EDCI/HATU, DIPEA, in DCM or DMF	Formation of final benzamide	75–85	Mild conditions preserve stereochemistry

Analytical and Purification Techniques

• Chromatography: Flash column chromatography on silica gel is employed for purification after each step.
• Spectroscopy: NMR (1H, 13C, 31P), IR, and mass spectrometry confirm the structure and purity.
• Chiral HPLC: Used to verify enantiomeric excess of chiral intermediates and final product.
• X-ray crystallography: May be employed for definitive stereochemical assignment.

Research Results and Discussion

• The bulky bis(3,5-di-tert-butylphenyl)phosphino group confers both steric hindrance and electronic effects, enhancing ligand stability and catalytic performance.
• Enantioselective methods using ureidopeptide-based Brønsted bases provide excellent stereocontrol in the synthesis of the chiral amine component, critical for the biological activity and ligand function.
• The amide bond formation proceeds efficiently under mild coupling conditions, preserving the stereochemistry and functional groups.
• The overall synthetic route balances yield, stereochemical purity, and operational simplicity, making it suitable for scale-up.

Summary Table of Key Preparation Parameters

Parameter	Value/Condition	Reference/Notes
Mannich reaction temperature	80–90°C
Hydrogenation catalyst	Pd, Pt, or Ni-based catalysts
Phosphination atmosphere	Inert gas (N2 or Ar)	Standard practice
Enantioselective catalysis	Ureidopeptide-based Brønsted base
Amide coupling agents	EDCI, HATU	Common peptide coupling
Purification methods	Silica gel chromatography, recrystallization	Standard organic synthesis